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Compound of Interest

Compound Name: ThPur

Cat. No.: B115507

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed technical guide on the molecular formula and molecular
weight of the compound commonly referred to as ThPur. It aims to clarify its composition and
provide essential data for research and development purposes.

Introduction

The designation "ThPur" is commonly associated with the chemical compound 2,3,8,9-
tetrahydro-2-thioxo-7H-(1,3)thiazino(2,3-i)purin-5-(1H)-one. It is important to note that despite
the "Th" abbreviation, this molecule does not contain the element Thorium. The nomenclature
refers to its core chemical structure, a thiazino-purine derivative. This guide will detail its
molecular formula and provide a calculated molecular weight based on the standard atomic
weights of its constituent elements.

Molecular Formula and Weight

The molecular formula and molecular weight of ThPur are fundamental parameters for any
guantitative scientific investigation. These values are summarized in the table below.

Parameter Value
Molecular Formula CsHsN40OS2
Calculated Molecular Weight 240.31 g/mol
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The calculated molecular weight is based on the standard atomic weights of Carbon (12.011
u), Hydrogen (1.008 u), Nitrogen (14.007 u), Oxygen (15.999 u), and Sulfur (32.06 u).[1][2][3]
(41510617 18IIEI 1 O] [1 1] [1 2][13][14][15][16][1 7][18][19][20][21][22][23]

Elemental Composition

A detailed breakdown of the elemental contribution to the molecular weight of ThPur is
provided in the table below.

Element Symbol Atomic Weight T Total Weight
(u) (u)

Carbon C 12.011 8 96.088

Hydrogen H 1.008 8 8.064

Nitrogen N 14.007 4 56.028

Oxygen O 15.999 1 15.999

Sulfur S 32.06 2 64.12

Total 240.30

Note: The slight difference between the calculated molecular weight and the sum of total
weights is due to rounding of the standard atomic weights.

Hypothetical Experimental Workflow

While specific signaling pathways for ThPur are not extensively documented in publicly
available literature, a general experimental workflow for investigating the biological activity of a
novel purine analogue can be conceptualized. The following diagram illustrates a potential
research pipeline.

A potential experimental workflow for ThPur investigation.

Conclusion

This guide has provided a concise yet detailed overview of the molecular formula and weight of
ThPur, clarifying its composition and elemental makeup. The provided data and hypothetical
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workflow are intended to serve as a foundational resource for researchers and professionals in
the field of drug discovery and development. It is reiterated that ThPur, despite its name, is an
organic compound and does not contain Thorium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=S
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=7&isotype=all
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://periodic-table.rsc.org/element/8/oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=8&isotype=all
https://www.benchchem.com/product/b115507#thpur-molecular-weight-and-formula
https://www.benchchem.com/product/b115507#thpur-molecular-weight-and-formula
https://www.benchchem.com/product/b115507#thpur-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b115507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

